Cas no 62625-29-0 (Cresol Red Sodium Salt)

• Product Name: Cresol Red Sodium Salt
• CAS No: 62625-29-0
• MF: C₂₁H₁₉NaO₅S
• MW: 406.427335977554
• MDL: MFCD26940263
• CID: 57903
• PubChem ID: 87575673
• Update Time: 2025-10-28

Cresol Red Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium 4-(3-(4-hydroxy-3-methylphenyl)-1,1-dioxido-3H-benzo[c][1,2]oxathiol-3-yl)-2-methylphenolate
• o-Cresolsulphonephthalein sodium salt
• Cresol Red sodium salt
• Cresolsodiumsalt
• Sodium hydrogen 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(2-methylphenolate) S,S-dioxide
• Cresol Red
• CresolRed,sodiumsalt,watersoluble,indicator,pure25GR
• Cresol Red, sodiuM salt, pure, water soluble, indicator
• CRESOL RED,WATER SOLUBLE
• IND
• O-CRESOL RED,WATER SOLUBLE
• SODIUM CRESOL RED
• phenol,4,4’-(3h-2,1-benzoxathiol-3-ylidene)bis[2-methyl-,s,s-dioxide,monosod
• 2-CRESOLSULFONEPHTHALEIN SODIUM SALT
• CRESOL RED, WATER SOLUBLE
• LABOTEST-BB LT00159735
• o-Cresol Red, sodium salt
• Cresol red sodium
• Cresol Red Sodium Salt

• MDL： MFCD26940263
• Inchi： 1S/C21H18O5S.Na.H/c1-13-11-15(7-9-18(13)22)21(16-8-10-19(23)14(2)12-16)17-5-3-4-6-20(17)27(24,25)26-21;;/h3-12,22-23H,1-2H3;;
• InChI Key： OUMMIBMDWMSXKF-UHFFFAOYSA-N
• SMILES： O=S1(C2C=CC=CC=2C(C2C=CC(O)=C(C)C=2)(C2C=CC(O)=C(C)C=2)O1)=O.[NaH]

Computed Properties

• Exact Mass: 404.06900
• Monoisotopic Mass: 382.087494
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 650
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Surface Charge: 0
• Topological Polar Surface Area: 86.7

Experimental Properties

• Color/Form: Powder.
• Density: 1.404
• Melting Point: 250 ºC (dec.)
• Boiling Point: 561.9 °C at 760 mmHg
• Flash Point: 293.6 °C
• Solubility: Solubility Soluble in water, ethanol
• Water Partition Coefficient: dissolution
• PSA: 102.88000
• LogP: 4.57260
• pka: 1.0(at 25℃)
• λmax: 425nm
• PH: 0.2 (red) - 1.8 (yellow) and 7.2 (yellow) - 8.8 (red)
• Solubility: Soluble in water.
• Vapor Pressure: No data available

Cresol Red Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S22;S24/25
• Risk Phrases：R20/21/22
• Storage Condition：Store in cold storage.

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Cresol Red Sodium Salt

Comprehensive Guide to Cresol Red Sodium Salt (CAS No. 62625-29-0): Properties, Applications, and Innovations

Cresol Red Sodium Salt (CAS No. 62625-29-0) is a widely used pH indicator and biological stain with significant relevance in laboratory research, diagnostics, and industrial applications. This sodium salt derivative of Cresol Red offers enhanced solubility in aqueous solutions, making it a preferred choice for experiments requiring precise pH measurements. Its vibrant color transition range (pH 7.2–8.8) from yellow to red makes it indispensable in titration studies, cell culture monitoring, and environmental testing.

In recent years, the demand for Cresol Red Sodium Salt has surged due to its role in biomedical research, particularly in cell viability assays and metabolic activity studies. Researchers frequently search for "best pH indicators for cell culture" or "Cresol Red alternatives," highlighting the need for reliable and cost-effective reagents. Unlike synthetic dyes, Cresol Red Sodium Salt exhibits low cytotoxicity, aligning with the growing trend toward green chemistry and sustainable lab practices.

The compound’s molecular structure (C₂₁H₁₅NaO₅S) includes a sulfonate group, which improves its stability in aqueous media. This property is critical for applications like microfluidics and lab-on-a-chip devices, where consistent performance under varying conditions is essential. Users often inquire about "how to prepare Cresol Red Sodium Salt solution" or "storage conditions for pH indicators." Proper handling involves dissolving the powder in distilled water (0.04–0.1% w/v) and storing it away from light at room temperature.

Beyond traditional uses, Cresol Red Sodium Salt is gaining traction in educational kits for STEM programs. Its visual pH response makes it an excellent tool for teaching acid-base chemistry, addressing queries like "hands-on chemistry experiments for students." Additionally, its compatibility with spectrophotometry (absorption peak at 573 nm) supports advanced analytical techniques, catering to searches such as "UV-Vis spectroscopy dyes."

Innovations in biodegradable sensors have further expanded the applications of Cresol Red Sodium Salt. For instance, it’s now integrated into smart packaging materials to monitor food freshness—a topic trending under "pH-sensitive food labels." This aligns with consumer demands for real-time quality indicators in perishable goods.

Quality assurance is another critical aspect. Suppliers must adhere to stringent purity standards (≥95% by HPLC), as impurities can affect titration accuracy. Common search terms like "buy high-purity Cresol Red Sodium Salt" reflect this concern. The compound’s non-hazardous nature (per OSHA guidelines) also makes it a safer alternative to traditional indicators like phenolphthalein.

In summary, Cresol Red Sodium Salt (CAS No. 62625-29-0) remains a cornerstone reagent in scientific and industrial settings. Its versatility, safety profile, and alignment with emerging technologies ensure its continued relevance. Whether for academic research, industrial QC, or innovative sustainability projects, this compound delivers unmatched performance and reliability.